N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C18H22N4OS/c1-2-23-16-8-6-15(7-9-16)20-18(24)22-13-11-21(12-14-22)17-5-3-4-10-19-17/h3-10H,2,11-14H2,1H3,(H,20,24)
• InChI Key: JKCIQUHVYQXQNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide often involves complex chemical pathways, including the use of catalytic amounts of substances for reactions that result in carbonylation or amidation processes. For instance, the synthesis of related compounds has shown the importance of specific substituents and functional groups in achieving high reactivity and selectivity during the synthesis process (Ishii et al., 1997).

Molecular Structure Analysis

The molecular structure of such compounds is crucial for their biological activity. Structural and spectroscopic studies, including X-ray diffraction and NMR techniques, provide insights into the complexation behaviors and the geometry around the central atom, influencing the compound's reactivity and biological interactions (Bharati et al., 2013).

Chemical Reactions and Properties

N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide and its derivatives participate in various chemical reactions, including carbonylation and dehydrogenation processes. The presence of functional groups such as piperazine and carbothioamide offers multiple sites for reactions, affecting the compound's chemical behavior and utility in pharmaceutical applications (Ishii et al., 1997).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and stability, are essential for their formulation and application in medicinal chemistry. The molecular structure significantly influences these properties, affecting the compound's overall effectiveness and pharmacokinetic profile.

Chemical Properties Analysis

The chemical properties, including reactivity, stability under various conditions, and interactions with biological molecules, are critical for the compound's application as a medicinal agent. Studies on related compounds have shown how structural modifications can enhance selectivity and affinity for specific biological targets, thereby improving therapeutic potential (Nie et al., 2020).